Acetic acid, 2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]-

• IUPAC Name: 2-[6-(trifluoromethyl)pyridin-3-yl]oxyacetic acid
• InChI: InChI=1S/C8H6F3NO3/c9-8(10,11)6-2-1-5(3-12-6)15-4-7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key: YVNWKSJDCNIRCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OCC(=O)O)C(F)(F)F
• Molecular Formula: C8H6F3NO3
• Molecular Weight: 221.13 g/mol
• CAS No.: 1005171-56-1

Description

“Acetic acid, 2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]-” is a complex organic compound. It contains an acetic acid moiety, which is a simple carboxylic acid with the formula CH3COOH. The compound also contains a trifluoromethyl group, which is a functional group with the formula -CF3. This group is derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom. The trifluoromethyl group is attached to a pyridine ring, which is a basic heterocyclic aromatic ring with the formula C5H5N.

Synthesis Analysis

The synthesis of such a compound would likely involve the introduction of the trifluoromethyl group into the pyridine ring, followed by the attachment of the acetic acid moiety. Trifluoroacetic acid is prepared industrially by the electrofluorination of acetyl chloride or acetic anhydride, followed by hydrolysis of the resulting trifluoroacetyl fluoride. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the trifluoromethyl group attached to the pyridine ring, and the acetic acid moiety attached via an oxygen atom. The trifluoromethyl group is highly electronegative, which could influence the overall properties of the molecule.

Chemical Reactions Analysis

The trifluoromethyl group is often used in chemical reactions to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation. The acetic acid moiety could also participate in various reactions, given its acidic nature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its constituent groups. For instance, trifluoroacetic acid is a colorless liquid with a vinegar-like odor. It is a stronger acid than acetic acid, having an acid ionisation constant, Ka, that is approximately 34,000 times higher.

Scientific Research Applications

Physiology of Acetic Acid Bacteria in Fermented Beverages

Acetic acid bacteria (AAB) are crucial in the production of vinegar and fermented beverages like kombucha and kefir through oxidative fermentation, transforming substrates like ethanol into acetic acid. This process not only yields commercially significant products but also contributes to the biotechnological application of AAB, such as in vitamin C production. Further research into AAB's health benefits and safety as microbial food cultures is anticipated due to their growing demand and potential for new product development (Lynch et al., 2019).

Impact on Metal Corrosion

Carboxylic acids, including acetic acid, significantly contribute to the corrosion of metals like copper, especially in industrial atmospheres where these vapors are prevalent. This knowledge aids in understanding corrosion mechanisms and developing mitigation strategies in relevant industries (Bastidas & La Iglesia, 2007).

Mechanisms of Pyrolysis of Polysaccharides

The study of polysaccharides' pyrolysis, including the effects of acetic acid as a degradation product, provides insights into the chemical mechanisms behind the formation of key compounds. This understanding is essential for optimizing biomass energy conversion processes (Ponder & Richards, 1994).

Pervaporation Separation Techniques

The separation of water-acetic acid mixtures using pervaporation, a membrane process, presents a viable, economical, and environmentally friendly method for recycling acetic acid from industrial wastewater. This technique highlights the importance of alternative separation methods to conventional distillation due to energy and cost efficiency (Aminabhavi & Toti, 2003).

Advances in Acid-Resistant Mechanisms of Acetic Acid Bacteria

The resistance mechanisms of AAB against acetic acid are of great interest for improving vinegar production efficiency. Understanding the genetic and proteomic bases for this resistance can lead to optimized industrial fermentation processes (Xia, Zhu, & Liang, 2017).

Mechanism of Action

Mode of Action

It’s known that pyridine derivatives can act as ligands, binding to various enzymes and receptors, and influencing their activity . The trifluoromethyl group may enhance the compound’s lipophilicity, potentially affecting its interaction with biological targets .

Biochemical Pathways

Pyridine derivatives are involved in a wide range of biochemical processes, but without specific target information, it’s challenging to predict the exact pathways this compound might affect .

Pharmacokinetics

The presence of the trifluoromethyl group may enhance the compound’s lipophilicity, potentially influencing its absorption and distribution .

Result of Action

Given the lack of specific target and pathway information, it’s difficult to predict the precise effects of this compound at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with biological targets .